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Compound Name: 6-Isopropylpyridazin-3(2H)-one

Cat. No.: B1344703

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Isopropylpyridazin-3(2H)-one is a heterocyclic organic compound belonging to the
pyridazinone class. The pyridazinone scaffold is of significant interest in medicinal chemistry
due to its presence in a variety of biologically active molecules.[1][2] Derivatives of pyridazin-
3(2H)-one have been investigated for a wide range of pharmacological activities, including
cardiovascular, anti-inflammatory, and anticancer effects.[3][4] This technical guide provides a
comprehensive overview of the known physicochemical properties of 6-Isopropylpyridazin-
3(2H)-one, detailed experimental protocols for their determination, and an exploration of
potential biological signaling pathways based on the activities of related compounds.

Core Physicochemical Properties

A summary of the key physicochemical properties of 6-lsopropylpyridazin-3(2H)-one is
presented below. Due to a lack of extensive experimental data for this specific molecule, some
values are calculated or estimated based on data from structurally similar compounds.

Table 1. Physicochemical Properties of 6-lsopropylpyridazin-3(2H)-one
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Property Value Source/Method
Molecular Formula C7H10N20 -
Molecular Weight 138.17 g/mol [5]
CAS Number 570416-36-3 [5][6]
Estimated: White to off-white Based on similar pyridazinone
Appearance .
solid compounds
] ] ) Based on 6-Methyl-3(2H)-
Melting Point Estimated: 142 - 146 °C S
pyridazinone[7]
Boiling Point Data not available -
Data not available for the
specific compound. General
solubility of pyridazinones
Solubility varies from poorly soluble in -
water to soluble in organic
solvents like DMSO and
ethanol.[8]
Estimated: ~2.3 (for the o
pKa S ) Based on pyridazine[9]
pyridazine ring nitrogen)
LogP (calculated) 0.89330 -
Polar Surface Area (PSA) 45.75000 Az -

Experimental Protocols

Detailed methodologies for the experimental determination of key physicochemical properties

are provided below. These protocols are based on standard laboratory practices and methods

reported for similar heterocyclic compounds.

Synthesis of 6-Isopropylpyridazin-3(2H)-one

A general and common method for the synthesis of 6-substituted-3(2H)-pyridazinones involves
the condensation of a y-keto acid with hydrazine hydrate.[9][10]
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Reaction Scheme:

4-Methyl-3-oxopentanoic acid

\H[Reﬂux in EthanoD% 6-Isopropylpyridazin-3(2H)-one

(Start: Purified solid sample)

(Pack sample into capillary tube)

Glace in melting point apparatus)

(Heat slowly (1-2 °C/min) near expected MP)

(Observe for meItingD

Gecord temperature range of meltinga

(End: Melting point determinea

Hydrazine hydrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.chemimpex.com/products/43669
https://www.mdpi.com/1420-3049/24/18/3404
https://sphinxsai.com/s_v2_n2/CT_V.2No.2/ChemTech_Vol_2No.2_pdf/CT=58%20(1112-1128).pdf
https://www.benchchem.com/pdf/Synthesis_of_2_Allyl_6_methylpyridazin_3_2H_one_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/product/b1344703#physicochemical-properties-of-6-isopropylpyridazin-3-2h-one
https://www.benchchem.com/product/b1344703#physicochemical-properties-of-6-isopropylpyridazin-3-2h-one
https://www.benchchem.com/product/b1344703#physicochemical-properties-of-6-isopropylpyridazin-3-2h-one
https://www.benchchem.com/product/b1344703#physicochemical-properties-of-6-isopropylpyridazin-3-2h-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1344703?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

